Cas no 939760-08-4 (1-(4-CHLORO-BENZYL)-1,2,3,4-TETRAHYDRO-QUINOXALINE DIHYDROCHLORIDE)

• Product Name: 1-(4-CHLORO-BENZYL)-1,2,3,4-TETRAHYDRO-QUINOXALINE DIHYDROCHLORIDE
• CAS No: 939760-08-4
• MF: C₁₅H₁₅ClN₂
• MW: 258.746002435684
• CID: 1000442
• PubChem ID: 16244595
• Update Time: 2025-06-09

1-(4-CHLORO-BENZYL)-1,2,3,4-TETRAHYDRO-QUINOXALINE DIHYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• 1-(4-CHLORO-BENZYL)-1,2,3,4-TETRAHYDRO-QUINOXALINE DIHYDROCHLORIDE
• 4-[(4-chlorophenyl)methyl]-2,3-dihydro-1H-quinoxaline
• 939760-08-4
• DTXSID70585733
• EN300-7550117
• 1-[(4-Chlorophenyl)methyl]-1,2,3,4-tetrahydroquinoxaline
• SCHEMBL26090795

• Inchi： 1S/C15H15ClN2/c16-13-7-5-12(6-8-13)11-18-10-9-17-14-3-1-2-4-15(14)18/h1-8,17H,9-11H2
• InChI Key： BBUISTLFRJCTES-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C2C=CC=CC=2NCC1

Computed Properties

• Exact Mass: 330.04600
• Monoisotopic Mass: 258.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• PSA: 15.27000
• LogP: 5.57910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-(4-CHLORO-BENZYL)-1,2,3,4-TETRAHYDRO-QUINOXALINE DIHYDROCHLORIDE

Comprehensive Overview of 1-(4-CHLORO-BENZYL)-1,2,3,4-TETRAHYDRO-QUINOXALINE DIHYDROCHLORIDE (CAS No. 939760-08-4)

1-(4-CHLORO-BENZYL)-1,2,3,4-TETRAHYDRO-QUINOXALINE DIHYDROCHLORIDE (CAS No. 939760-08-4) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This tetrahydroquinoxaline derivative is characterized by its unique molecular structure, which includes a chlorobenzyl group and a dihydrochloride salt form. Researchers are particularly interested in its potential applications due to its structural similarity to other bioactive compounds.

The compound's CAS number 939760-08-4 serves as a critical identifier in chemical databases, ensuring accurate tracking and regulatory compliance. Its dihydrochloride salt form enhances solubility, making it more suitable for various experimental protocols. The presence of the 4-chloro-benzyl moiety is a key feature that influences its reactivity and interaction with biological targets, a topic frequently explored in recent studies.

In the context of current research trends, 1-(4-CHLORO-BENZYL)-1,2,3,4-TETRAHYDRO-QUINOXALINE DIHYDROCHLORIDE is often discussed alongside drug discovery and medicinal chemistry. Scientists are investigating its potential as a scaffold for designing novel therapeutic agents, particularly in areas such as central nervous system (CNS) disorders and receptor modulation. These applications align with the growing demand for innovative treatments in neurology and psychiatry.

Another area of interest is the compound's synthetic pathway and optimization strategies. Researchers frequently search for methods to improve yield and purity, reflecting the broader industry focus on green chemistry and sustainable synthesis. The quinoxaline core of this compound is also a subject of study due to its prevalence in heterocyclic chemistry, a field that continues to expand with advancements in catalytic processes.

From a commercial perspective, CAS No. 939760-08-4 is listed in specialized catalogs catering to pharmaceutical intermediates and research chemicals. Its availability is critical for academic and industrial labs working on high-throughput screening and structure-activity relationship (SAR) studies. The compound's stability under various conditions is another frequently searched topic, as it impacts storage and handling protocols.

In summary, 1-(4-CHLORO-BENZYL)-1,2,3,4-TETRAHYDRO-QUINOXALINE DIHYDROCHLORIDE represents a versatile and promising candidate in modern chemical research. Its unique structure, combined with its potential bioactive properties, makes it a valuable subject for ongoing investigations. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in discussions about drug development and molecular design.